Cas no 1795297-58-3 (N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}cyclopropanesulfonamide)

• Product Name: N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}cyclopropanesulfonamide
• CAS No: 1795297-58-3
• MF: C₁₄H₁₆N₄O₃S
• MW: 320.366841316223
• CID: 5369088
• Update Time: 2025-07-18

N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanesulfonamide, N-[2-[6-(2-furanyl)-1H-imidazo[1,2-b]pyrazol-1-yl]ethyl]-
• N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}cyclopropanesulfonamide

• Inchi： 1S/C14H16N4O3S/c19-22(20,11-3-4-11)15-5-6-17-7-8-18-14(17)10-12(16-18)13-2-1-9-21-13/h1-2,7-11,15H,3-6H2
• InChI Key： WZRIHXYEEADQPM-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2C3=CC(C4=CC=CO4)=NN3C=C2)(=O)=O)CC1

Additional information on N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}cyclopropanesulfonamide

Research Brief on N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}cyclopropanesulfonamide (CAS: 1795297-58-3)

In recent years, the compound N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}cyclopropanesulfonamide (CAS: 1795297-58-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazolo[1,5-a]imidazole core and cyclopropanesulfonamide moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical applications.

The synthesis of N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}cyclopropanesulfonamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the cyclization of the pyrazolo[1,5-a]imidazole scaffold and the subsequent introduction of the cyclopropanesulfonamide group. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific kinases and other enzymes involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively target the JAK-STAT signaling pathway, which plays a critical role in immune regulation and cancer progression. In vitro assays using human cell lines have demonstrated dose-dependent inhibition of STAT3 phosphorylation, suggesting its potential as a therapeutic agent for diseases characterized by aberrant JAK-STAT activation, such as rheumatoid arthritis and certain hematologic malignancies.

Preclinical evaluations of N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}cyclopropanesulfonamide have further highlighted its pharmacokinetic and pharmacodynamic properties. Animal models have shown favorable bioavailability and tissue distribution, with minimal off-target effects. Additionally, its metabolic stability and low toxicity profile make it a promising candidate for further development. Recent studies have also explored its potential in combination therapies, where it has exhibited synergistic effects with existing chemotherapeutic agents, enhancing their efficacy while reducing adverse effects.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as solubility, formulation stability, and long-term safety require further investigation. Ongoing research aims to address these limitations through structural modifications and the development of novel delivery systems. Furthermore, the identification of biomarkers for patient stratification will be crucial in maximizing the therapeutic potential of this compound in personalized medicine approaches.

In conclusion, N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}cyclopropanesulfonamide represents a compelling example of the intersection between chemical biology and drug discovery. Its unique structural features and promising biological activity underscore its potential as a lead compound for the treatment of various diseases. Continued research and development efforts are expected to further elucidate its therapeutic applications and pave the way for its eventual clinical use.